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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702

Introduction

Structural Health Monitoring (SHM) is a critical field of study for ensuring the safety and
longevity of civil infrastructure.[1] Continuous monitoring of structures like bridges, buildings,
and pipelines allows for the early detection of damage or degradation, enabling timely
maintenance and preventing catastrophic failures.[1] Accelerometers are fundamental sensors
in SHM, used to measure vibrations and dynamic responses of structures to ambient or
induced forces. This application note details the use of the CTC AC915, an intrinsically safe
accelerometer, for SHM research applications. The AC915 is particularly suited for monitoring
structures in hazardous environments where flammable gases or dust may be present.[2]

Product Specifications: CTC AC915 Series Accelerometer

The AC915 is a high-performance, low-capacitance, intrinsically safe accelerometer designed
for industrial use in condition monitoring and predictive maintenance.[2][3] Its robust design
and safety ratings make it a suitable candidate for demanding SHM research projects.[4][5][6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15555702?utm_src=pdf-interest
https://www.hbkworld.com/en/solutions/applications/vibration/structural-dynamics/structural-health-monitoring
https://www.hbkworld.com/en/solutions/applications/vibration/structural-dynamics/structural-health-monitoring
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.sunupauto.com/921635.html
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.benchchem.com/product/b15555702?utm_src=pdf-body
https://www.sunupauto.com/921635.html
https://www.mip.fi/images/docs/fi/1_vs_ac915_ds.pdf
https://www.ctconline.com/datasheet?type=Sensor&prd=AC915
https://www.ctconline.com/products/ctc-line/hazardous-area-sensors/iecex-zone-0-1/?prd=AC915
https://old.ctconline.com/products/ctc-line/hazardous-area-sensors/csa-class-1-division-1/?prd=AC915
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Performance Specifications

Value

Sensitivity (£10%)

100 mV/g[3]

Frequency Response (+3dB)

30-900,000 CPM (0.5 - 15,000 Hz)[3]

Dynamic Range

+ 50 g, peak][3]

Settling Time

< 3 Seconds[3]

Spectral Noise @ 10 Hz

30 pg/VHz[3]

Spectral Noise @ 100 Hz

19 pg/VHz[3]

Spectral Noise @ 1000 Hz

15 pg/VHz[3]

Resonant Frequency

1,380,000 CPM (23,000 Hz)[3]

Electrical Specifications

Value

Power Requirements (Voltage Source)

18-28 VDC[?]

Constant Current Excitation

2-10 mA[3]

Output Impedance

<100 ohm[3]

Bias Output Voltage

10-14 VDCJ[3]

Case Isolation

>108 ohm[3]
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Physical and Environmental Specifications

Value

Sensing Element

PZT Ceramic[3]

Sensing Structure

Shear Mode[3]

Weight

3.2 0z (91 grams)[3]

Case Material

316L Stainless Steel[2][3]

Connector

2 Pin MIL-C-5015[2]

Mounting

1/4-28[3]

Mounting Torque

2to 5 ft. Ibs. (2.7 to 6.8 Nm)[3]

Temperature Range

-40 to 250°F (-40 to 121°C)[3]

Maximum Shock Protection

5,000 g, peak][3]

Sealing

IP68[3]

Experimental Protocol: Modal Analysis of a Steel I-Beam

This protocol outlines a typical experiment for determining the modal properties (natural

frequencies, damping ratios, and mode shapes) of a structure using the AC915 accelerometer.

1. Objective: To identify the fundamental modal parameters of a steel I-beam using vibration

data collected by AC915 accelerometers.

2. Materials:

e CTC AC915 Accelerometers (minimum of 3)

e Mounting studs (1/4-28)

» Data Acquisition System (DAQ) with IEPE signal conditioning (e.g., Dewesoft or Campbell

Scientific systems)[7][8]

¢ Modal hammer with a force transducer

e Cabling (approved for use with AC915 in the testing environment)
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o Steel |-beam test structure

e Analysis software (e.g., DewesoftX, MATLAB)

3. Procedure:

e Sensor Installation:

[e]

Define a grid of measurement points along the length of the I-beam.

o At each designated point, ensure a clean, flat, and smooth surface for mounting.

o Drill and tap a 1/4-28 hole at each point.

o Apply a light coating of silicone grease to the mounting surface to ensure good contact.

o Mount the AC915 accelerometers to the beam using the mounting studs, applying the
recommended torque of 2 to 5 ft. Ibs.[3]

o Connect the accelerometers to the DAQ system using appropriate cabling.
o Data Acquisition Setup:

o Configure the DAQ software to recognize the AC915 accelerometers and the modal
hammer.

o Set the input sensitivity for each accelerometer channel to 100 mV/g.

o Set the sampling rate to at least twice the maximum frequency of interest (e.g., for a 1000
Hz range of interest, a sampling rate of 2560 Hz is appropriate).

o Configure a trigger for the data acquisition based on the force input from the modal
hammer.

o Data Collection:

o Select an appropriate impact point on the I-beam.

o Initiate the data acquisition in the software.
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[e]

Strike the impact point firmly with the modal hammer to excite the structure.

o

Ensure a good quality impact with no double hits.

[¢]

Record the acceleration responses from all AC915 sensors and the force input from the
hammer.

[¢]

Repeat the impact several times (e.g., 3-5 times) and average the results to improve the
signal-to-noise ratio.

o Data Analysis:

o Calculate the Frequency Response Functions (FRFs) between the input force from the
hammer and the output acceleration from each AC915 sensor.

o Use modal analysis software to analyze the FRFs and extract the modal parameters:
» Natural Frequencies: Peaks in the FRF magnitude plots.
» Damping Ratios: Bandwidth of the FRF peaks.

» Mode Shapes: Animation of the structural deformation at each natural frequency based
on the magnitude and phase of the FRFs from all sensor locations.

Visualizations
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Caption: Experimental workflow for modal analysis using the AC915 accelerometer.
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Caption: Conceptual data flow from structural vibration to health data.

Conclusion

The CTC AC915 accelerometer is a reliable and robust sensor for structural health monitoring
research, particularly in environments requiring intrinsic safety. Its high sensitivity and wide
frequency response allow for the accurate measurement of structural vibrations. The detailed
specifications and experimental protocol provided in this application note serve as a guide for
researchers and scientists to effectively utilize the AC915 in their SHM studies. The integration
of such high-quality sensors with advanced data acquisition and analysis techniques is
paramount for advancing the understanding of structural behavior and ensuring the resilience
of our infrastructure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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